Cas no 1595852-12-2 (1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one)

• Product Name: 1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one
• CAS No: 1595852-12-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5292196
• Update Time: 2025-05-21

1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one
• 2-Propen-1-one, 1-[1-(aminomethyl)cyclobutyl]-2-methyl-
• 1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one

• Inchi： 1S/C9H15NO/c1-7(2)8(11)9(6-10)4-3-5-9/h1,3-6,10H2,2H3
• InChI Key： UEJLWQJKFQELRK-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)C1(CN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1

Additional information on 1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one

Introduction to 1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one (CAS No. 1595852-12-2)

1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one (CAS No. 1595852-12-2) is a unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its cyclobutane ring fused with an aminomethyl group and a methyl-substituted enone moiety, making it a versatile building block for chemical synthesis. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern catalytic methods and green chemistry principles.

The cyclobutane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclobutane derivatives are known for their strained ring systems, which can be exploited in various chemical transformations. The presence of the aminomethyl group adds functional diversity, enabling this compound to participate in nucleophilic and electrophilic reactions. Additionally, the methyl-substituted enone moiety imparts conjugation effects, enhancing the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of 1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one in drug discovery. Its ability to act as a bioisostere makes it a valuable candidate for replacing functional groups in existing drugs without altering their pharmacophoric properties significantly. This property has been explored in the development of novel kinase inhibitors and protease inhibitors, which are critical targets in oncology and infectious disease treatments.

In the field of agrochemicals, this compound has shown promise as a precursor for herbicides and fungicides. Its structural flexibility allows for the incorporation of various functional groups that can enhance bioavailability and target specificity. Researchers have also investigated its role in plant growth regulation, where it has demonstrated potential as a growth promoter under controlled conditions.

The synthesis of CAS No. 1595852-12-2 has been optimized using sustainable methodologies. For instance, catalytic asymmetric synthesis techniques have been employed to achieve high enantioselectivity, which is crucial for pharmaceutical applications. Furthermore, the use of renewable feedstocks and energy-efficient reaction conditions aligns with current trends toward greener chemical processes.

From a materials science perspective, this compound has been studied as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for developing high-performance materials with tailored properties such as thermal stability and mechanical strength.

In conclusion, 1-[1-(Aminomethyl)cyclobutyl]-2-methylprop-2-en-1-one (CAS No. 1595852-12-2) is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and materials science. As research continues to uncover new potentials for this compound, its role in advancing chemical innovation is expected to grow significantly.